Butolame
Butolame
Brand Name:
Vulcanchem
CAS No.:
150748-23-5
VCID:
VC21107296
InChI:
InChI=1S/C22H33NO2/c1-22-11-10-18-17-7-5-16(25)14-15(17)4-6-19(18)20(22)8-9-21(22)23-12-2-3-13-24/h5,7,14,18-21,23-25H,2-4,6,8-13H2,1H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CC12CCC3C(C1CCC2NCCCCO)CCC4=C3C=CC(=C4)O
Molecular Formula:
C22H33NO2
Molecular Weight:
343.5 g/mol
Butolame
CAS No.: 150748-23-5
Cat. No.: VC21107296
Molecular Formula: C22H33NO2
Molecular Weight: 343.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 150748-23-5 |
|---|---|
| Molecular Formula | C22H33NO2 |
| Molecular Weight | 343.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-17-(4-hydroxybutylamino)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C22H33NO2/c1-22-11-10-18-17-7-5-16(25)14-15(17)4-6-19(18)20(22)8-9-21(22)23-12-2-3-13-24/h5,7,14,18-21,23-25H,2-4,6,8-13H2,1H3/t18-,19-,20+,21+,22+/m1/s1 |
| Standard InChI Key | AXFQQAQJYIXKGS-AANPDWTMSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2NCCCCO)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2NCCCCO)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2NCCCCO)CCC4=C3C=CC(=C4)O |
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